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Compound of Interest

Compound Name: 2-Carene epoxide

Cat. No.: B8653025 Get Quote

Executive Summary
2,3-Epoxycarane (CAS: 20053-58-1), also known as

-carene epoxide, is a bicyclic monoterpene epoxide derived from the oxidation of 2-carene.
Unlike its more common isomer 3,4-epoxycarane (derived from

-carene), the 2,3-epoxide possesses unique steric strain and reactivity profiles driven by the
proximity of the oxirane ring to the gem-dimethyl cyclopropane system.

This compound serves as a critical chiral building block in the synthesis of complex terpenoids,

fragrances, and pharmacological agents. Its utility lies in its stereospecific ring-opening

reactions, which allow for the controlled introduction of functional groups to generate m-

menthane and p-menthane derivatives.

Chemical Identity & Stereochemistry
The carane system is defined by a fused cyclohexane-cyclopropane skeleton. The numbering

and stereochemistry are critical for accurate identification.
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Parameter Detail

IUPAC Name
3,7,7-Trimethyl-4-oxatricyclo[4.1.0.0

]heptane

Common Names
2,3-Epoxycarane;

-Carene oxide; 2-Carene epoxide

CAS Registry Number 20053-58-1

Molecular Formula

Molecular Weight 152.23 g/mol

SMILES
CC1=CCC2C(C1)C2(C)C (Precursor);

CC1OC1C2C(C2(C)C)CC (Epoxide)

Stereochemical Configuration
The epoxidation of (+)-2-carene typically occurs trans to the gem-dimethyl cyclopropane ring

due to steric hindrance, yielding

-2,3-epoxycarane (trans-epoxide).

Key Feature: The "trans" relationship refers to the epoxide oxygen being on the opposite

face of the cyclohexane ring relative to the gem-dimethyl group of the cyclopropane ring.

Physicochemical Profile
Note: Data represents experimental values for the purified trans-isomer unless otherwise

noted.
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Property Value Conditions / Note

Physical State Colorless Liquid
Standard Temperature &

Pressure

Boiling Point 70.5 – 71.5 °C
@ 8 mm Hg (Vacuum

Distillation) [1]

Density ~0.92 g/cm³
Estimated based on structural

analogues and mixture data [2]

Refractive Index (

)
1.465 – 1.475

Predicted range; specific

experimental value varies by

purity

Solubility Soluble
Ethanol, Diethyl Ether,

Chloroform, Dichloromethane

Solubility Insoluble Water

Optical Rotation

Value for derivative

monoacetate; pure epoxide

follows precursor chirality [1]

Spectroscopic Characterization
Precise identification is achieved via Nuclear Magnetic Resonance (NMR). The following shifts

are diagnostic for the 2,3-epoxycarane structure, distinguishing it from the 3,4-isomer.

H-NMR (CDCl , 300 MHz)
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Proton
Environment

Chemical Shift (

ppm)
Multiplicity Interpretation

Epoxide Methine 2.97
Doublet (

Hz)

Diagnostic signal for

H-2/H-3 at the

epoxide ring.

Cyclopropyl 0.61 – 1.0 Multiplet

Characteristic high-

field signals of the

carane cyclopropane.

Methyl Groups 1.00, 1.02, 1.22 Singlets

Two gem-dimethyls

(C-8, C-9) and one

methyl at C-10.

Methylene 1.53 – 1.63 Multiplet
Ring methylene

protons (H-5/H-6).

C-NMR (CDCl )
Epoxide Carbons:

57.85, 58.11 ppm (Characteristic high-field shift for oxirane carbons).

Cyclopropane Carbons:

16.4, 16.6, 20.7 ppm.

Methyl Carbons:

21.9, 23.7, 28.9 ppm.

Synthesis & Reactivity Pathways
The utility of 2,3-epoxycarane in drug development stems from its predictable ring-opening

chemistry.

Synthesis Protocol (Prilezhaev Reaction)
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Reagents: (+)-2-Carene, m-Chloroperbenzoic acid (m-CPBA), Dichloromethane (DCM),

NaHCO

.

Preparation: Dissolve (+)-2-carene (1 eq) in DCM.

Addition: Add m-CPBA (1.1 eq) slowly at 0°C to prevent exotherm-induced rearrangement.

Buffering: Maintain a buffered environment (NaHCO

) to prevent acid-catalyzed ring opening during formation.

Workup: Quench with sodium sulfite (to destroy excess peroxide), wash with bicarbonate,

dry over MgSO

, and concentrate.

Purification: Vacuum distillation (bp 70-71°C @ 8 mmHg).

Reactivity: Acid-Catalyzed Rearrangement
Under acidic conditions, 2,3-epoxycarane undergoes ring contraction or expansion depending

on the specific Lewis acid used. This is a primary route to m-menthenone derivatives.

2,3-Epoxycarane Acid Catalyst
(e.g., ZnBr2, p-TsOH)

 Activation

m-Menthenone
(Ring Contraction)

 Anhydrous/Lewis Acid
(Rearrangement)

p-Menth-2-ene-1,8-diol
(Hydration)

 Aqueous Acid
(Ring Opening)

Trans-Sobrerol
(Isomerization)

 Strong Acid

Click to download full resolution via product page

Figure 1: Divergent reactivity pathways of 2,3-epoxycarane under acidic conditions.
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Applications in Drug Development
Chiral Pool Synthesis: Used as a starting material for the synthesis of enantiopure m-

menthane derivatives, which are scaffolds for various bioactive molecules.

Fragrance Chemistry: Rearrangement products often possess potent olfactory properties

(woody, herbal notes).

Cannabinoid Synthesis: Intermediates derived from carene epoxides are investigated for

synthesizing non-psychotropic cannabinoid analogs.

Handling & Safety Information
Hazards: Like most volatile epoxides, 2,3-epoxycarane is an irritant to skin and eyes and a

potential skin sensitizer.

Storage: Must be stored at < 4°C under an inert atmosphere (Argon/Nitrogen). The strained

ring is susceptible to spontaneous polymerization or hydrolysis if exposed to moisture and

heat.

Incompatibility: Strong acids, strong bases, and oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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